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Compound of Interest

Compound Name: 4-Fluorophthalic anhydride

Cat. No.: B1293904

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis, and
applications of 4-Fluorophthalic Anhydride. The information is curated for professionals in
research and development, with a focus on providing actionable data and experimental
insights.

Core Properties

4-Fluorophthalic anhydride is a solid, fluorinated aromatic anhydride that serves as a
versatile building block in organic synthesis. Its properties are summarized in the tables below.

Physicochemical Properties
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Property Value Reference(s)
CAS Number 319-03-9 [11[2][3]
Molecular Formula CsHs3FOs [1103114]
Molecular Weight 166.11 g/mol [11[3114]
White to almost white powder
Appearance
or crystals
Melting Point 75-79 °C [3]
Boiling Point 206 °C at 160 mmHg
Density 1.5 g/cm3 [5]
Chemical Identifiers
Identifier Value Reference(s)
1S/C8H3FO03/c9-4-1-2-5-6(3-
InChl [3]
4)8(11)12-7(5)10/h1-3H
XVMKZAAFVWXIII-
InChiKey [3]
UHFFFAOYSA-N
SMILES Fclccc2C(=0)OC(=0)c2cl [3]
MDL Number MFCD00191363 [3]

Spectroscopic Data

'H NMR Spectrum

A proton NMR spectrum for 4-Fluorophthalic anhydride has been reported.[6] The spectrum

was obtained in CDCls.

IH NMR (CDCIs) Chemical Shifts:[6]

e 08.076 ppm

e 0 7.700 ppm

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://www.scbt.com/p/4-fluorophthalic-anhydride-319-03-9
https://clearsynth.com/categories
https://www.sigmaaldrich.com/HK/zh/product/aldrich/641375
https://www.scbt.com/p/4-fluorophthalic-anhydride-319-03-9
https://www.sigmaaldrich.com/HK/zh/product/aldrich/641375
https://www.chemsrc.com/en/cas/319-03-9_243134.html
https://www.scbt.com/p/4-fluorophthalic-anhydride-319-03-9
https://www.sigmaaldrich.com/HK/zh/product/aldrich/641375
https://www.chemsrc.com/en/cas/319-03-9_243134.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/641375
https://store.apolloscientific.co.uk/product/4-fluorophthalic-anhydride
https://www.sigmaaldrich.com/HK/zh/product/aldrich/641375
https://www.sigmaaldrich.com/HK/zh/product/aldrich/641375
https://www.sigmaaldrich.com/HK/zh/product/aldrich/641375
https://www.sigmaaldrich.com/HK/zh/product/aldrich/641375
https://www.benchchem.com/product/b1293904?utm_src=pdf-body
https://www.chemicalbook.com/SpectrumEN_319-03-9_1HNMR.htm
https://www.chemicalbook.com/SpectrumEN_319-03-9_1HNMR.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 0 7.629 ppm

Infrared (IR) Spectrum

While a specific, detailed IR spectrum for 4-fluorophthalic anhydride is not readily available in
the public domain, general characteristics for aromatic anhydrides can be expected. Key
absorptions would include strong carbonyl (C=0) stretching bands. For cyclic anhydrides, two
distinct C=0 stretching peaks are typically observed due to symmetric and asymmetric
vibrations.[7]

Safety and Handling

4-Fluorophthalic anhydride is classified as harmful and an irritant.[5] Appropriate safety
precautions should be taken during handling.

Hazard Identification

e GHS Signal Word: Danger[4]

o Hazard Statements: H301 (Toxic if swallowed), H315 (Causes skin irritation), H319 (Causes
serious eye irritation), H335 (May cause respiratory irritation).[3]

o Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P301
+ P310 (IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician), P305
+ P351 + P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing).[4]

Recommended Personal Protective Equipment (PPE)

» Respiratory Protection: Dust mask type N95 (US) or equivalent.
o Eye Protection: Chemical safety goggles or face shield.

e Hand Protection: Compatible chemical-resistant gloves.

Synthesis of 4-Fluorophthalic Anhydride

Detailed experimental protocols for the synthesis of 4-Fluorophthalic Anhydride are available
in the patent literature. One common method involves the fluorination of a precursor.
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Synthesis Workflow

Reactants
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)
L
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Filtration, Washing, Drying

Fluorination Reaction
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Work-up & Purification 4-Fluorophthalic Anhydride

Click to download full resolution via product page

Caption: General workflow for the synthesis of 4-Fluorophthalic anhydride.

Key Applications and Experimental Protocols

4-Fluorophthalic anhydride is a valuable intermediate in the synthesis of various functional
molecules, including fluorescent probes and high-performance polymers.[3]

Synthesis of 4-Amino Substituted Phthalimides

4-Fluorophthalic anhydride is a key reactant in the preparation of 4-amino substituted
phthalimides, which have applications as potential fluorescent probes and bioactive
compounds.[3]
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Caption: Synthesis of 4-amino substituted phthalimides.

A general procedure for the synthesis of N-substituted phthalimides from phthalic anhydride
and a primary amine involves refluxing the reactants in a suitable solvent like glacial acetic
acid.[8]

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 4-
Fluorophthalic anhydride (1.0 eq) and the desired primary amine (1.0-1.1 eq) in glacial
acetic acid.

o Reaction: Heat the mixture to reflux and maintain for several hours, monitoring the reaction
progress by a suitable method (e.g., TLC).

o Work-up: After completion, cool the reaction mixture to room temperature. The product often

precipitates from the solution.

« Purification: Collect the solid product by filtration, wash with a cold solvent (e.g., ethanol or
water) to remove residual acetic acid and unreacted starting materials, and then recrystallize
from an appropriate solvent to obtain the pure N-substituted 4-fluorophthalimide.
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Synthesis of Polyimides and Cardo Polymers

4-Fluorophthalic anhydride serves as a monomer in the synthesis of high-performance
polymers such as polyimides and cardo polymers.[3] The synthesis typically proceeds via a

two-step polycondensation reaction.
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Caption: Two-step synthesis of polyimides from 4-Fluorophthalic anhydride.
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A general two-step method is widely used for preparing polyimides.[9]
Step 1: Synthesis of Poly(amic acid) (PAA)

 In adry, nitrogen-purged reaction vessel, dissolve an aromatic diamine in an anhydrous
aprotic polar solvent (e.g., N,N-dimethylacetamide - DMAC).

» To the stirred solution, add an equimolar amount of 4-Fluorophthalic anhydride portion-
wise, maintaining the temperature at or below room temperature to control the exothermic
reaction.

o Continue stirring at room temperature for several hours to obtain a viscous poly(amic acid)
solution.

Step 2: Imidization

o Thermal Imidization: Cast the PAA solution onto a glass substrate to form a thin film. Heat
the film in a programmed oven with a gradual temperature increase, typically up to 350 °C, to
effect cyclodehydration and form the polyimide.[9]

o Chemical Imidization: To the PAA solution, add a dehydrating agent (e.g., acetic anhydride)
and a catalyst (e.g., pyridine). Stir the mixture at room temperature for several hours.
Precipitate the resulting polyimide by pouring the solution into a non-solvent like methanol,
then collect and dry the polymer.[10]

Synthesis of Cardo Polymers

4-Fluorophthalic anhydride is also utilized in the synthesis of cardo polymers, which are a
class of polyimides containing bulky, cyclic side groups ("cardo” is Latin for "loop"). This is
exemplified by its use in preparing 4,4'-bis(4-fluorophthalimido)diphenyl ether, a monomer for
cardo polymer synthesis.[3][11] The synthesis of these specialized polyimides often follows
similar polycondensation principles as described above, employing diamines with cardo
structures.[11][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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